[(3-cyclopropyl-1H-1,2,4-triazol-5-yl)methyl](methyl)aminedihydrochloride

• Molecular Formula: C7H14Cl2N4
• Molecular Weight: 225.12 g/mol
• IUPAC Name: 1-(3-cyclopropyl-1H-1,2,4-triazol-5-yl)-N-methylmethanamine;dihydrochloride
• InChI: InChI=1S/C7H12N4.2ClH/c1-8-4-6-9-7(11-10-6)5-2-3-5;;/h5,8H,2-4H2,1H3,(H,9,10,11);2*1H
• InChI Key: FYEFEZLXSTVQHL-UHFFFAOYSA-N
• Canonical SMILES: CNCC1=NC(=NN1)C2CC2.Cl.Cl

Description

(3-cyclopropyl-1H-1,2,4-triazol-5-yl)methylaminedihydrochloride is a chemical compound that belongs to the class of triazole derivatives Triazoles are five-membered heterocyclic compounds containing three nitrogen atoms

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of (3-cyclopropyl-1H-1,2,4-triazol-5-yl)methylaminedihydrochloride typically involves the cyclization of appropriate precursors under controlled conditions. One common method involves the reaction of cyclopropyl hydrazine with formic acid to form the triazole ring, followed by methylation and subsequent conversion to the dihydrochloride salt.

Industrial Production Methods

Industrial production of this compound may involve large-scale synthesis using optimized reaction conditions to ensure high yield and purity. The process often includes steps such as crystallization, filtration, and drying to obtain the final product in its pure form.

Chemical Reactions Analysis

Types of Reactions

(3-cyclopropyl-1H-1,2,4-triazol-5-yl)methylaminedihydrochloride can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding oxides.

Reduction: Reduction reactions can convert it to different reduced forms.

Substitution: The compound can participate in substitution reactions where one functional group is replaced by another.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate and hydrogen peroxide.

Reduction: Reducing agents such as sodium borohydride and lithium aluminum hydride are often used.

Substitution: Reagents like halogens and alkylating agents are commonly employed.

Major Products Formed

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield oxides, while substitution reactions can produce various substituted derivatives.

Scientific Research Applications

(3-cyclopropyl-1H-1,2,4-triazol-5-yl)methylaminedihydrochloride has several scientific research applications:

Chemistry: It is used as a building block in the synthesis of more complex molecules.

Biology: The compound is studied for its potential biological activities, including antimicrobial and antifungal properties.

Medicine: Research is ongoing to explore its potential as a therapeutic agent for various diseases.

Industry: It is used in the development of new materials with unique properties.

Mechanism of Action

The mechanism of action of (3-cyclopropyl-1H-1,2,4-triazol-5-yl)methylaminedihydrochloride involves its interaction with specific molecular targets. The compound can bind to enzymes or receptors, modulating their activity and leading to various biological effects. The exact pathways and targets depend on the specific application and context of use.

Comparison with Similar Compounds

Similar Compounds

• (3-cyclopropyl-1-methyl-1H-1,2,4-triazol-5-yl)methanamine
• 2-(3-cyclopropyl-1-methyl-1H-1,2,4-triazol-5-yl)acetic acid

Uniqueness

(3-cyclopropyl-1H-1,2,4-triazol-5-yl)methylaminedihydrochloride is unique due to its specific structure, which imparts distinct chemical and biological properties. Its cyclopropyl group and triazole ring contribute to its stability and reactivity, making it a valuable compound for various applications.